Cas no 1803605-67-5 (6-2-(Dimethylamino)acetamidopyridine-2-carboxylic Acid Hydrochloride)

• Product Name: 6-2-(Dimethylamino)acetamidopyridine-2-carboxylic Acid Hydrochloride
• CAS No: 1803605-67-5
• MF: C₁₀H₁₄ClN₃O₃
• MW: 259.689461231232
• CID: 5055658
• PubChem ID: 75525778
• Update Time: 2025-06-26

6-2-(Dimethylamino)acetamidopyridine-2-carboxylic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-[2-(dimethylamino)acetamido]pyridine-2-carboxylic acid hydrochloride
• 6-[[2-(dimethylamino)acetyl]amino]pyridine-2-carboxylic acid;hydrochloride
• 6-2-(Dimethylamino)acetamidopyridine-2-carboxylic Acid Hydrochloride

• Inchi： 1S/C10H13N3O3.ClH/c1-13(2)6-9(14)12-8-5-3-4-7(11-8)10(15)16;/h3-5H,6H2,1-2H3,(H,15,16)(H,11,12,14);1H
• InChI Key： LWZBNCKXBRYWBI-UHFFFAOYSA-N
• SMILES： Cl.O=C(CN(C)C)NC1C=CC=C(C(=O)O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Topological Polar Surface Area: 82.5

Additional information on 6-2-(Dimethylamino)acetamidopyridine-2-carboxylic Acid Hydrochloride

Introduction to 6-2-(Dimethylamino)acetamidopyridine-2-carboxylic Acid Hydrochloride (CAS No. 1803605-67-5)

6-2-(Dimethylamino)acetamidopyridine-2-carboxylic Acid Hydrochloride (CAS No. 1803605-67-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications in drug development.

The chemical structure of 6-2-(Dimethylamino)acetamidopyridine-2-carboxylic Acid Hydrochloride is defined by a pyridine ring substituted with a dimethylaminoacetamide group and a carboxylic acid moiety, all in the hydrochloride form. This specific arrangement of functional groups imparts the compound with distinct physicochemical properties, including solubility, stability, and reactivity, which are crucial for its potential therapeutic applications.

Recent research has focused on the pharmacological properties of 6-2-(Dimethylamino)acetamidopyridine-2-carboxylic Acid Hydrochloride. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of various inflammatory diseases and pain conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6-2-(Dimethylamino)acetamidopyridine-2-carboxylic Acid Hydrochloride effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 6-2-(Dimethylamino)acetamidopyridine-2-carboxylic Acid Hydrochloride has also shown promising neuroprotective effects. Research conducted by a team at the University of California, San Francisco, found that this compound could protect neurons from oxidative stress-induced damage, which is a common feature in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind this neuroprotective effect is believed to involve the modulation of intracellular signaling pathways and the reduction of oxidative stress.

The pharmacokinetic profile of 6-2-(Dimethylamino)acetamidopyridine-2-carboxylic Acid Hydrochloride has also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a particular affinity for tissues involved in inflammation and pain. The compound is metabolized primarily in the liver and excreted via the kidneys, making it suitable for oral administration.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-2-(Dimethylamino)acetamidopyridine-2-carboxylic Acid Hydrochloride in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent for inflammatory diseases and pain management.

Beyond its therapeutic applications, 6-2-(Dimethylamino)acetamidopyridine-2-carboxylic Acid Hydrochloride has also been explored for its use as a research tool in chemical biology. Its unique structure makes it an ideal candidate for studying protein-protein interactions and signaling pathways involved in inflammation and neurodegeneration. Researchers have utilized this compound to gain insights into the molecular mechanisms underlying these processes, contributing to a deeper understanding of disease pathogenesis.

In conclusion, 6-2-(Dimethylamino)acetamidopyridine-2-carboxylic Acid Hydrochloride (CAS No. 1803605-67-5) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new aspects of its pharmacological profile and mechanisms of action, highlighting its significance in both basic science and clinical settings. As further studies are conducted, it is anticipated that this compound will play an increasingly important role in the development of novel treatments for inflammatory diseases and pain conditions.